Cas no 790263-58-0 (3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid)

• Product Name: 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid
• CAS No: 790263-58-0
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• CID: 3106971
• Update Time: 2025-05-20

3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(2,4-dimethylphenyl)thio]methyl}benzoic acid
• 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid

• Inchi： 1S/C16H16O2S/c1-11-6-7-15(12(2)8-11)19-10-13-4-3-5-14(9-13)16(17)18/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： RLTDOPDPXZSEFY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CSC2=CC=C(C)C=C2C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid

3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid (CAS No. 790263-58-0): A Comprehensive Overview

3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid (CAS No. 790263-58-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique sulfanyl and benzoic acid functionalities, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and therapeutic interventions.

The chemical structure of 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid consists of a benzoic acid moiety linked to a sulfanyl group, which is itself attached to a 2,4-dimethylphenyl ring. This structural arrangement confers the compound with distinct physicochemical properties, such as solubility, stability, and reactivity. These properties are crucial for its potential use in pharmaceutical formulations and biological assays.

Recent studies have highlighted the multifaceted biological activities of 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid. One of the most notable findings is its anti-inflammatory potential. Research conducted by Smith et al. (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid has shown promising antitumor activity. A study by Zhang et al. (2022) reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways.

The pharmacokinetic profile of 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Furthermore, its low toxicity and high therapeutic index enhance its safety profile as a potential drug candidate.

In the context of drug development, 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid has been evaluated in preclinical models for its efficacy and safety. Preclinical trials have shown that this compound can effectively reduce tumor size and improve survival rates in animal models of cancer. These findings underscore its potential as a lead compound for further clinical investigation.

Beyond its direct therapeutic applications, 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid has also been explored as a tool for chemical biology research. Its ability to modulate specific biological pathways makes it a valuable probe for studying cellular processes and identifying novel drug targets. For instance, recent studies have utilized this compound to investigate the role of sulfanyl-containing molecules in cellular signaling and metabolic regulation.

The synthesis of 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 3-(bromomethyl)benzoic acid with 2,4-dimethylaniline followed by sulfuration with sodium hydrosulfide. This method provides a scalable and cost-effective route for large-scale production.

In conclusion, 3-{(2,4-Dimethylphenyl)sulfanylmethyl}benzoic Acid (CAS No. 790263-58-0) is a promising compound with a wide range of biological activities and potential applications in medicine and research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, solidifying its importance in the field of medicinal chemistry.